3-(3-Methylthiophen-2-yl)-1-(3-(pyrimidin-2-ylamino)azetidin-1-yl)propan-1-one

• IUPAC Name: 3-(3-methylthiophen-2-yl)-1-[3-(pyrimidin-2-ylamino)azetidin-1-yl]propan-1-one
• InChI: InChI=1S/C15H18N4OS/c1-11-5-8-21-13(11)3-4-14(20)19-9-12(10-19)18-15-16-6-2-7-17-15/h2,5-8,12H,3-4,9-10H2,1H3,(H,16,17,18)
• InChI Key: UNVDIFOWHFGICO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)CCC(=O)N2CC(C2)NC3=NC=CC=N3
• Molecular Formula: C15H18N4OS
• Molecular Weight: 302.4 g/mol

Description

3-(3-Methylthiophen-2-yl)-1-(3-(pyrimidin-2-ylamino)azetidin-1-yl)propan-1-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as "MTMP" and is a member of the class of compounds known as pyrimidine derivatives.

Scientific Research Applications

Heterocyclic Compound Synthesis

The synthesis of heterocyclic compounds, such as pyrimidine-azetidinone analogues, has been extensively studied for their potential applications in medicinal chemistry. For example, Chandrashekaraiah et al. (2014) synthesized a series of pyrimidine-azetidinone analogues and investigated their antioxidant, antimicrobial, and antitubercular activities. This research highlights the importance of such compounds in developing new therapeutic agents (Chandrashekaraiah et al., 2014).

Antimicrobial and Antitubercular Activities

The antimicrobial and antitubercular activities of synthesized heterocyclic compounds have been a focal point of research. Patel and Patel (2017) synthesized 4-thiazolidinones and 2-azetidinones derivatives from chalcone, showing promising antimicrobial properties against various bacterial and fungal strains, which could lead to the development of new antimicrobial agents (Patel & Patel, 2017).

Anticancer Activity

Compounds synthesized from the base structure of 3-(3-Methylthiophen-2-yl)-1-(3-(pyrimidin-2-ylamino)azetidin-1-yl)propan-1-one have been evaluated for their anticancer activities. Huang et al. (2020) designed and synthesized a compound with marked inhibition against various cancer cell lines, demonstrating the potential of these compounds in cancer therapy (Huang et al., 2020).

Fluorescent Probes

Additionally, the synthesis of fluorescent probes for detecting metal ions and amino acids in aqueous solutions has been explored. Guo et al. (2014) synthesized polythiophene-based conjugated polymers that exhibited high selectivity and sensitivity towards Hg2+ and Cu2+, showcasing the versatility of these compounds in environmental monitoring and biochemical assays (Guo et al., 2014).